Cas no 16794-68-6 (4-Methylbenzoyl Isothiocyanate)
16794-68-6 structure
Product Name:4-Methylbenzoyl Isothiocyanate
CAS No:16794-68-6
MF:C9H7NOS
MW:177.222980737686
MDL:MFCD00060380
CID:208682
PubChem ID:140139
Update Time:2025-04-19
4-Methylbenzoyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl isothiocyanate,4-methyl-
- 4-Methylbenzoyl isothiocyanate
- 4-methyl-1-benzenecarbonyl isothiocyanate
- 4-methyl-benzoyl isothiocyanate
- 4-Methylbenzoylisothiocyanat
- Benzoyl isothiocyanate,4-methyl
- N-<p-Toluoyl>-isothiocyanat
- p-methylbenzoyl isothiocyanate
- p-Toluoyl Isothiocyanat
- MFCD00060380
- 16794-68-6
- Benzoyl isothiocyanate, 4-methyl-
- DTXSID90168446
- FS-4607
- J-010415
- A810924
- SCHEMBL2892447
- FT-0637429
- EN300-22227
- BP-10694
- AKOS009076040
- 4-Methylbenzoylisothiocyanate
- 4-Methylbenzoyl isothiocyate, 98%
- 4-Methylbenzoyl Isothiocyanate
-
- MDL： MFCD00060380
- Inchi： 1S/C9H7NOS/c1-7-2-4-8(5-3-7)9(11)10-6-12/h2-5H,1H3
- InChI Key： RZCAJUGXEPHWJY-UHFFFAOYSA-N
- SMILES： S=C=NC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 177.02500
- Monoisotopic Mass: 177.024835
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.5
- XLogP3: 3.6
Experimental Properties
- Color/Form: Clear amber liquid
- Density: 1.16
- Melting Point: 100 ºC
- Boiling Point: 100 °C
- Flash Point: 125.5 °C
- Refractive Index: 1.576
- PSA: 61.52000
- LogP: 2.23800
4-Methylbenzoyl Isothiocyanate Security Information
- Hazardous Material transportation number：UN 2810
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- HazardClass：IRRITANT-HARMFUL
- Risk Phrases：R20/21/22
4-Methylbenzoyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methylbenzoyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009518-1g |
4-Methylbenzoyl isothiocyanate |
16794-68-6 | 98% | 1g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 009518-5g |
4-Methylbenzoyl isothiocyanate |
16794-68-6 | 98% | 5g |
￡95.00 | 2022-03-01 | |
| Fluorochem | 009518-25g |
4-Methylbenzoyl isothiocyanate |
16794-68-6 | 98% | 25g |
￡374.00 | 2022-03-01 | |
| TRC | M219260-50mg |
4-Methylbenzoyl Isothiocyanate |
16794-68-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219260-100mg |
4-Methylbenzoyl Isothiocyanate |
16794-68-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219260-500mg |
4-Methylbenzoyl Isothiocyanate |
16794-68-6 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | OR322297-2g |
4-Methylbenzoyl isothiocyanate |
16794-68-6 | 2g |
£102.00 | 2024-05-25 | ||
| abcr | AB150182-5 g |
4-Methylbenzoyl isothiocyanate, 98%; . |
16794-68-6 | 98% | 5g |
€197.80 | 2023-06-23 | |
| abcr | AB150182-25 g |
4-Methylbenzoyl isothiocyanate, 98%; . |
16794-68-6 | 98% | 25g |
€619.40 | 2023-06-23 | |
| Enamine | EN300-22227-0.05g |
4-methylbenzoyl isothiocyanate |
16794-68-6 | 0.05g |
$19.0 | 2023-09-16 |
4-Methylbenzoyl Isothiocyanate Related Literature
-
Anjali Dahiya,Wajid Ali,Tipu Alam,Bhisma K. Patel Org. Biomol. Chem. 2018 16 7787
16794-68-6 (4-Methylbenzoyl Isothiocyanate) Related Products
- 66090-34-4(4-bromobenzoyl Isothiocyanate)
- 66090-36-6(3-Chlorobenzoylisothiocyanate)
- 532-55-8(N-Benzoyl Isothiocyanate)
- 78225-76-0(Benzoyl isothiocyanate, 4-iodo-)
- 28115-86-8(3-Methylbenzoyl isothiocyanate)
- 16794-67-5(4-Chlorobenzoyl Isothiocyanate)
- 81793-18-2(Benzamide,N-ethylidene-)
- 54779-85-0(Benzoyl isothiocyanate, 4-cyano-)
- 25410-16-6(Benzamide,N-carbonimidoyl- (9CI))
- 28115-85-7(2-Methylbenzoyl isothiocyanate)
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